Cas no 33667-51-5 ( )

• Product Name: &nbsp
• CAS No: 33667-51-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 918253
• PubChem ID: 317360
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 1-propan-2-ylazetidine-2-carboxylate
• 1-isopropyl-2-carbomethoxy azetidine
• 1-Isopropyl-2-carbomethoxy-azetidin
• 1-isopropyl-azetidine-2-carboxylic acid methyl ester
• 2-Carbomethoxy-1-isopropyl-azetidin
• AC1L7VTN
• AG-F-13827
• CTK4H1049
• Methyl 1-isopropyl-2-azetidinecarboxylate
• methyl N-i-propylazetidine-2-carboxylate
• N-Isopropyl-2-carbomethoxyazetidine
• NSC248942
• SureCN2768929
• 33667-51-5
• Methyl 1-isopropyl-2-azetidinecarboxylate #
• SCHEMBL2768929
• WEZLHWXQABCSOJ-UHFFFAOYSA-N
• DTXSID40312018
• NSC-248942
• DS-000395
•  

• Inchi： 1S/C8H15NO2/c1-6(2)9-5-4-7(9)8(10)11-3/h6-7H,4-5H2,1-3H3
• InChI Key： WEZLHWXQABCSOJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN1C(C)C)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 179.5°C at 760 mmHg
• Flash Point: 61.6°C
• Refractive Index: 1.468
• PSA: 29.54
• LogP: 0.58000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives